2-(2-Fluoro-3-methoxyphenyl)-6-methylbenzoic acid, 95%

• IUPAC Name: 2-(2-fluoro-3-methoxyphenyl)-6-methylbenzoic acid
• InChI: InChI=1S/C15H13FO3/c1-9-5-3-6-10(13(9)15(17)18)11-7-4-8-12(19-2)14(11)16/h3-8H,1-2H3,(H,17,18)
• InChI Key: BGYFHAOBHKSYCR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C2=C(C(=CC=C2)OC)F)C(=O)O
• Molecular Formula: C15H13FO3
• DSSTOX Substance ID: DTXSID40690065
• Molecular Weight: 260.26 g/mol
• CAS RN: 1261966-85-1

Description

2-(2-Fluoro-3-methoxyphenyl)-6-methylbenzoic acid (2-FMPBA) is an organic compound that is widely used in the field of scientific research. It is a white, crystalline solid with a melting point of 198-200°C and a molecular weight of 222.22 g/mol. 2-FMPBA is a versatile compound that has a variety of applications in both laboratory and industrial settings.

Mechanism of Action

2-(2-Fluoro-3-methoxyphenyl)-6-methylbenzoic acid, 95% works by forming a complex with the target molecule. This complex is then broken down by hydrolysis, which results in the release of the active molecule. This molecule then interacts with the target molecule, resulting in the desired effect.
Biochemical and Physiological Effects
2-(2-Fluoro-3-methoxyphenyl)-6-methylbenzoic acid, 95% has been shown to have various biochemical and physiological effects. It has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine. This inhibition leads to an increase in acetylcholine levels, which can have a variety of effects on the body, including increased alertness and cognitive performance. 2-(2-Fluoro-3-methoxyphenyl)-6-methylbenzoic acid, 95% has also been shown to inhibit the enzyme cyclooxygenase, which is involved in the production of prostaglandins. This inhibition can lead to a decrease in inflammation and pain.

Advantages and Limitations for Lab Experiments

2-(2-Fluoro-3-methoxyphenyl)-6-methylbenzoic acid, 95% has several advantages for laboratory experiments. It is relatively easy to synthesize and is relatively stable, making it ideal for long-term storage. It is also relatively non-toxic, making it safe to handle in the laboratory. However, 2-(2-Fluoro-3-methoxyphenyl)-6-methylbenzoic acid, 95% is not very soluble in water and is not very soluble in organic solvents, making it difficult to use in certain experiments.

Future Directions

There are several potential future directions for 2-(2-Fluoro-3-methoxyphenyl)-6-methylbenzoic acid, 95%. It could be used in the synthesis of more complex molecules, such as polymers and small molecules, which may have potential applications in the field of medicine. It could also be used in the synthesis of more complex chiral compounds, which may be useful in the development of new drugs. Additionally, 2-(2-Fluoro-3-methoxyphenyl)-6-methylbenzoic acid, 95% could be used in the synthesis of new materials, such as nanomaterials, which may have applications in a variety of fields. Finally, 2-(2-Fluoro-3-methoxyphenyl)-6-methylbenzoic acid, 95% could be used in the synthesis of new catalysts, which may be useful in a variety of chemical reactions.

Synthesis Methods

2-(2-Fluoro-3-methoxyphenyl)-6-methylbenzoic acid, 95% can be synthesized via a two-step procedure. The first step involves the reaction of 2-fluoro-3-methoxybenzaldehyde with p-toluenesulfonic acid in anhydrous dimethylformamide (DMF) to form the corresponding aldehyde. This aldehyde is then reacted with 6-methylbenzoic acid in DMF to form 2-(2-Fluoro-3-methoxyphenyl)-6-methylbenzoic acid, 95%.

Scientific Research Applications

2-(2-Fluoro-3-methoxyphenyl)-6-methylbenzoic acid, 95% is used in a variety of scientific research applications. It has been used in the synthesis of novel heterocyclic compounds, such as pyrrolo[2,3-d]pyrimidines, which have potential applications in the field of medicinal chemistry. 2-(2-Fluoro-3-methoxyphenyl)-6-methylbenzoic acid, 95% has also been used in the synthesis of novel chiral compounds, which are important in the development of new drugs.